Cas no 1798511-99-5 (N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide)

• Product Name: N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide
• CAS No: 1798511-99-5
• MF: C₁₅H₁₆ClNO₃
• MW: 293.745443344116
• CID: 5375883
• Update Time: 2025-06-14

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide

• Inchi： 1S/C15H16ClNO3/c1-15(19-2,12-4-3-5-13(16)8-12)10-17-14(18)11-6-7-20-9-11/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： SZICMZWVKOOQSB-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC(C2=CC=CC(Cl)=C2)(OC)C)=O)=C1

Experimental Properties

• Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.0±45.0 °C(Predicted)
• pka: 14.13±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide

Recent Advances in the Study of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide (CAS: 1798511-99-5)

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide (CAS: 1798511-99-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the synthetic pathways and optimization strategies for N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide. Researchers have employed advanced techniques such as multi-step organic synthesis and computational modeling to improve the yield and purity of the compound. These efforts have been instrumental in facilitating further pharmacological evaluations. The compound's structural motif, which includes a chlorophenyl group and a furancarboxamide moiety, is believed to contribute to its bioactivity and selectivity.

Pharmacological investigations have revealed that N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide exhibits notable activity in modulating specific biological targets. Preliminary in vitro and in vivo studies suggest that the compound may have applications in the treatment of neurological disorders and inflammatory conditions. For instance, it has been shown to interact with certain neurotransmitter receptors, potentially offering a new avenue for the development of neuroprotective agents. Additionally, its anti-inflammatory properties are being explored in the context of autoimmune diseases.

Despite these promising findings, challenges remain in the development of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current studies are focusing on structure-activity relationship (SAR) analyses to optimize the compound's pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-3-furancarboxamide represents a promising candidate for future drug development. Its unique chemical structure and demonstrated bioactivity make it a valuable subject of ongoing research. As more data becomes available, this compound may pave the way for innovative treatments in neurology and immunology. Researchers and industry professionals are encouraged to stay updated on the latest developments in this area, as they hold significant implications for the advancement of chemical biology and medicinal chemistry.